5,5-Dimethyl-3-[(3-nitrophenyl)amino]cyclohex-2-en-1-one

• IUPAC Name: 5,5-dimethyl-3-(3-nitroanilino)cyclohex-2-en-1-one
• InChI: InChI=1S/C14H16N2O3/c1-14(2)8-11(7-13(17)9-14)15-10-4-3-5-12(6-10)16(18)19/h3-7,15H,8-9H2,1-2H3
• InChI Key: AWQCYWVLVFABER-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=CC(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C14H16N2O3
• DSSTOX Substance ID: DTXSID80399924
• Molecular Weight: 260.29 g/mol
• CAS No.: 61997-86-2

Description

5,5-Dimethyl-3-[(3-nitrophenyl)amino]cyclohex-2-en-1-one is an organic compound with the formula C₁₄H₁₆N₂O₃. It is one of the derivatives of 5,5-Dimethyl-1,3 cyclohexanedione (DIMEDONE) and is one of the β-Enaminones, employed for the synthesis of nitrogen-containing compounds.

Scientific Research Applications

Intramolecular Reactions and Crystal Structure

Research into the intramolecular reactions of nitro-olefin–cyclohexane-1,3-dione Michael adducts has led to the preparation of compounds like 3-(4-bromophenyl)-6,7-dihydro-2-hydroxyiminobenzofuran-4(5H)-one. These compounds, derived from cyclohexane-1,3-dione and nitro-olefins, represent the first butenolide derivatives with a 2-hydroxyimino-substituent. The crystal structure of these compounds has been extensively studied, revealing interesting aspects of their molecular geometry and potential for hydrogen bonding (Ansell, Moore, & Nielsen, 1971).

Protecting Agent in Peptide Synthesis

Dimedone (5,5-Dimethylcyclohexane-1,3-dione) has been explored as a protecting agent for amino groups during peptide synthesis. This application is due to its reaction with amino-acid "active" esters leading to optically pure enamine derivatives, showcasing the compound's versatility in synthetic chemistry (Halpern & James, 1964).

Catalytic Activity in Synthesis of Nitrogen-Containing Heterocycles

A derivative of 5,5-Dimethylcyclohexane-1,3-dione was used as a precursor in the synthesis of stable spirocyclic (alkyl)(amino)carbene, which demonstrated efficiency as a ligand for transition metal-based catalysts. This was particularly evident in gold(I) catalyzed hydroamination of internal alkynes, significantly broadening the scope of synthesizing 1,2-dihydroquinoline derivatives and other nitrogen-containing heterocycles (Zeng et al., 2009).

Pharmaceutical Applications

The derivatives of 5,5-Dimethyl-3-[(3-nitrophenyl)amino]cyclohex-2-en-1-one have been investigated for their potential pharmaceutical applications. For instance, exploration of experimental and theoretical properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one (AMINE DIMEDONE) through DFT/TD-DFT studies and molecular docking highlighted its significance in the synthesis of nitrogen-containing compounds and provided insights into its pharmacological potentials (Fatima et al., 2021).

Corrosion Inhibition

Another intriguing application involves the use of derivatives like 2-amino-5-nitro-4,6-diarylcyclohex-2-ene-1,3,3-tricarbonitriles as effective corrosion inhibitors for mild steel in acidic environments. These studies not only present a novel approach to corrosion inhibition but also offer a detailed mechanism through experimental and theoretical studies (Verma, Quraishi, & Singh, 2015).

Safety and Hazards

5,5-Dimethyl-3-[(3-nitrophenyl)amino]cyclohex-2-en-1-one is classified as an irritant.